3-[[[1-[1-(2-furanylmethyl)-5-tetrazolyl]-2-methylpropyl]-(2-oxolanylmethyl)amino]methyl]-8-methyl-1H-quinolin-2-one

• Molecular Formula: C26H32N6O3
• Molecular Weight: 476.6 g/mol
• IUPAC Name: 3-[[[1-[1-(furan-2-ylmethyl)tetrazol-5-yl]-2-methylpropyl]-(oxolan-2-ylmethyl)amino]methyl]-8-methyl-1H-quinolin-2-one
• InChI: InChI=1S/C26H32N6O3/c1-17(2)24(25-28-29-30-32(25)16-22-10-6-12-35-22)31(15-21-9-5-11-34-21)14-20-13-19-8-4-7-18(3)23(19)27-26(20)33/h4,6-8,10,12-13,17,21,24H,5,9,11,14-16H2,1-3H3,(H,27,33)
• InChI Key: LRBIOTSODMGLHL-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)C=C(C(=O)N2)CN(CC3CCCO3)C(C4=NN=NN4CC5=CC=CO5)C(C)C

Description

3-[[[1-[1-(2-furanylmethyl)-5-tetrazolyl]-2-methylpropyl]-(2-oxolanylmethyl)amino]methyl]-8-methyl-1H-quinolin-2-one is a member of quinolines.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been explored in the synthesis of various heterocyclic compounds. For instance, it has been used in the synthesis of tetrahydro-1H-pyrazolo[3,4-b]quinolin-5-ones, which demonstrates its utility in creating complex chemical structures (Devi et al., 2020).
• It has also been involved in reactions forming pyrazolo[3,4-d]pyrimidine derivatives, indicating its role in developing potential antimicrobial agents (Holla et al., 2006).

Antimicrobial and Antifungal Applications

• This compound has shown effectiveness in antimicrobial and antifungal activities. For example, its derivatives have been found to possess significant antibacterial and antifungal properties, which could be beneficial in pharmaceutical research and development (Rajanarendar et al., 2010).
• It has also been used to synthesize compounds with notable antimicrobial and anti-inflammatory activities, highlighting its potential in the development of new therapeutic agents (Kumar et al., 2014).

Potential in Cancer Research

• Some derivatives of this compound have shown promising results in anti-breast cancer activities. This suggests its possible application in cancer research and treatment, particularly in developing novel chemotherapy agents (Shi et al., 2008).